Cas no 2228800-78-8 ((1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol)

• Product Name: (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol
• CAS No: 2228800-78-8
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 6157381
• PubChem ID: 165630930
• Update Time: 2025-06-11

(1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol
• (1-{[4-(trifluoromethyl)pyridin-3-yl]methyl}cyclopropyl)methanol
• EN300-1943830
• 2228800-78-8

• Inchi： 1S/C11H12F3NO/c12-11(13,14)9-1-4-15-6-8(9)5-10(7-16)2-3-10/h1,4,6,16H,2-3,5,7H2
• InChI Key： WGDPRLLSDYHDTM-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1CC1(CO)CC1)(F)F

Computed Properties

• Exact Mass: 231.08709849g/mol
• Monoisotopic Mass: 231.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol

Research Briefing on (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol (CAS: 2228800-78-8)

This research briefing provides an in-depth analysis of the latest advancements related to the chemical compound (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol (CAS: 2228800-78-8), a molecule of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The compound's unique structural features, including the trifluoromethylpyridine moiety and cyclopropylmethanol group, contribute to its pharmacological properties and synthetic versatility.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and optimization strategies for (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol. The researchers developed a scalable, high-yield synthesis route that minimizes impurities and enhances reproducibility. Key steps included the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethylpyridine group, followed by cyclopropanation and subsequent functionalization to yield the target compound. The study also reported improved purification techniques using advanced chromatography methods, which are critical for pharmaceutical applications.

In addition to synthetic improvements, recent preclinical studies have investigated the biological activity of (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol and its derivatives. A 2024 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a modulator of specific kinase targets implicated in inflammatory diseases. The compound exhibited potent inhibitory activity in vitro, with IC50 values in the nanomolar range, and showed favorable pharmacokinetic properties in animal models. These findings suggest its potential as a lead compound for further drug development.

Another area of active research involves the application of (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol in proteolysis-targeting chimeras (PROTACs). A recent study in Nature Chemical Biology highlighted its use as a linker molecule in PROTAC design, leveraging its stability and biocompatibility. The researchers successfully incorporated the compound into PROTACs targeting oncogenic proteins, achieving selective degradation in cancer cell lines. This innovative approach opens new avenues for targeted therapy in oncology.

Despite these promising developments, challenges remain in the clinical translation of (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol-based therapeutics. Issues such as metabolic stability, off-target effects, and formulation optimization require further investigation. Ongoing research aims to address these limitations through structural modifications and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate progress in this field.

In conclusion, (1-{4-(trifluoromethyl)pyridin-3-ylmethyl}cyclopropyl)methanol (CAS: 2228800-78-8) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Recent advancements in synthesis, biological evaluation, and therapeutic applications underscore its potential as a valuable tool in chemical biology and medicinal chemistry. Future research should focus on optimizing its properties for clinical use and exploring novel therapeutic targets.